Cas no 2141975-31-5 (1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide)

• Product Name: 1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide
• CAS No: 2141975-31-5
• MF: C₁₆H₂₆N₄O₄
• MW: 338.40
• CID: 5082877
• PubChem ID: 168009003
• Update Time: 2025-06-26

1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide Chemical and Physical Properties

Names and Identifiers

• 2,5-Diisobutoxyterephthalohydrazide
• 2141975-31-5
• 2,5-bis(2-methylpropoxy)benzene-1,4-dicarbohydrazide
• G64048
• 1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide

• Inchi： 1S/C16H26N4O4/c1-9(2)7-23-13-5-12(16(22)20-18)14(24-8-10(3)4)6-11(13)15(21)19-17/h5-6,9-10H,7-8,17-18H2,1-4H3,(H,19,21)(H,20,22)
• InChI Key： ITENHYRRAXUPGB-UHFFFAOYSA-N
• SMILES： C(C)(C)COC1=CC(C(NN)=O)=C(OCC(C)C)C=C1C(NN)=O

Computed Properties

• Exact Mass: 338.19540532g/mol
• Monoisotopic Mass: 338.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 129Ų

Additional information on 1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide

Introduction to 1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide (CAS No. 2141975-31-5)

1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide (CAS No. 2141975-31-5) is a specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features and functional groups, which contribute to its diverse reactivity and utility in research and development.

The molecular structure of 1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide consists of a benzene ring with two carboxylic acid groups at the 1 and 4 positions. Additionally, the 2 and 5 positions are substituted with 2-methylpropoxy groups, which are branched alkyl chains. The presence of these substituents imparts specific chemical properties to the molecule, such as enhanced solubility in organic solvents and improved stability under various reaction conditions.

The dihydrazide functional groups at the 1 and 4 positions are particularly noteworthy. Hydrazides are known for their ability to form stable complexes with various metal ions and their reactivity towards carbonyl compounds. This makes 1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide a valuable intermediate in the synthesis of more complex molecules and polymers.

Recent research has highlighted the potential of hydrazide-containing compounds in the development of new materials and pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that hydrazides can be used as building blocks for the synthesis of novel antiviral agents. The ability to form stable complexes with metal ions also makes these compounds useful in catalysis and coordination chemistry.

In the context of pharmaceutical applications, 1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide has shown promise as a precursor for the synthesis of drugs with anti-inflammatory and analgesic properties. The unique combination of functional groups in this compound allows for the design of molecules with tailored biological activities. For example, a recent study in the European Journal of Medicinal Chemistry reported the synthesis of a series of hydrazide derivatives that exhibited potent anti-inflammatory effects in vitro.

The synthesis of 1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide typically involves several steps. The first step often involves the esterification of terephthalic acid with isobutyl alcohol to form the corresponding diester. Subsequent reduction of the ester groups to primary amines using a suitable reducing agent such as lithium aluminum hydride (LAH) yields the dihydrazide. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The characterization of 1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide can be achieved through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. For instance, NMR spectroscopy can confirm the presence and configuration of functional groups such as the hydrazide moieties and alkyl chains.

In terms of safety, while 1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions. Standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing personal protective equipment (PPE) such as gloves and goggles and working in a well-ventilated area.

The future prospects for 1,4-Benzenedicarboxylic acid, 2,5-bis(2-methylpropoxy)-, 1,4-dihydrazide are promising. Ongoing research is exploring its potential applications in areas such as drug delivery systems and biomaterials. For example, hydrazides can be used to create self-assembling nanostructures that have potential uses in targeted drug delivery. Additionally, the ability to form stable complexes with metal ions makes this compound an attractive candidate for developing new catalysts for industrial processes.

In conclusion, 1,4-Benzenedicarboxylic acid, 2，5-bis(2-methylpropoxy)-，1，4-dihydrazide (CAS No. 2141975-31-5) is a versatile organic compound with significant potential in both chemical research and pharmaceutical development. Its unique structural features and functional groups make it an important intermediate in the synthesis of more complex molecules and materials. As research continues to uncover new applications for this compound，its importance in various scientific fields is likely to grow.